![molecular formula C12H17NO3S B3164076 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide CAS No. 887833-55-8](/img/structure/B3164076.png)
3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide
Overview
Description
3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide, also known as MBT, is a compound that has gained attention in the scientific community due to its potential therapeutic properties. MBT belongs to the class of heterocyclic compounds and has a molecular formula of C12H15NO3S.
Mechanism of Action
The mechanism of action of 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide is not fully understood. However, several studies have suggested that 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide exerts its therapeutic effects by modulating the activity of various signaling pathways, including the NF-κB pathway, MAPK pathway, and PI3K/Akt pathway. 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide has been shown to inhibit the activation of these pathways, which leads to the suppression of inflammation and cancer cell proliferation.
Biochemical and Physiological Effects
3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide has been shown to exhibit significant biochemical and physiological effects. Several studies have reported that 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide can reduce the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6, and increase the production of anti-inflammatory cytokines, such as IL-10. 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide has also been shown to reduce oxidative stress by increasing the activity of antioxidant enzymes, such as superoxide dismutase and catalase. Additionally, 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide has been shown to inhibit cancer cell proliferation by inducing apoptosis and cell cycle arrest.
Advantages and Limitations for Lab Experiments
3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide has several advantages for lab experiments. It is relatively easy to synthesize, and its purity can be easily determined using various analytical techniques, such as HPLC and NMR spectroscopy. 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide is also stable under various conditions, which makes it suitable for long-term storage. However, 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide has some limitations for lab experiments. It is not water-soluble, which makes it difficult to administer to animals through oral or intravenous routes. Additionally, the toxicity of 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide has not been fully evaluated, which limits its use in preclinical studies.
Future Directions
There are several future directions for the research on 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide. Firstly, the mechanism of action of 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide needs to be fully elucidated to understand its therapeutic properties. Secondly, the toxicity of 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide needs to be evaluated to determine its safety for use in humans. Thirdly, the efficacy of 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide needs to be evaluated in various animal models of inflammatory diseases and cancer. Fourthly, the development of novel methods for the synthesis of 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide with higher yield and purity is needed. Finally, the development of water-soluble derivatives of 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide can enhance its bioavailability and efficacy for therapeutic use.
Conclusion
In conclusion, 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide is a compound that has gained attention in the scientific community due to its potential therapeutic properties. The synthesis method of 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide has been optimized, and it exhibits significant anti-inflammatory, antioxidant, and antitumor activities. The mechanism of action of 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide needs to be fully elucidated, and its toxicity needs to be evaluated to determine its safety for use in humans. The development of novel methods for the synthesis of 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide and water-soluble derivatives can enhance its bioavailability and efficacy for therapeutic use.
Scientific Research Applications
3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide has been extensively studied for its potential therapeutic properties. Several studies have reported that 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide exhibits significant anti-inflammatory, antioxidant, and antitumor activities. 3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide has been shown to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, which makes it a potential candidate for the treatment of various inflammatory diseases and cancer.
properties
IUPAC Name |
N-[(3-methoxyphenyl)methyl]-1,1-dioxothiolan-3-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO3S/c1-16-12-4-2-3-10(7-12)8-13-11-5-6-17(14,15)9-11/h2-4,7,11,13H,5-6,8-9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXIZNMCRHOJCSV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CNC2CCS(=O)(=O)C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901157223 | |
Record name | 3-Thiophenamine, tetrahydro-N-[(3-methoxyphenyl)methyl]-, 1,1-dioxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901157223 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-((3-Methoxybenzyl)amino)tetrahydrothiophene 1,1-dioxide | |
CAS RN |
887833-55-8 | |
Record name | 3-Thiophenamine, tetrahydro-N-[(3-methoxyphenyl)methyl]-, 1,1-dioxide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=887833-55-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Thiophenamine, tetrahydro-N-[(3-methoxyphenyl)methyl]-, 1,1-dioxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901157223 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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